5-Chlorocholestane

• CAS No.: 74098-16-1
• Molecular Formula: C27H47Cl
• Molecular Weight: 407.1 g/mol
• IUPAC Name: (5R,8S,9S,10R,13R,14S,17R)-5-chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene
• InChI: InChI=1S/C27H47Cl/c1-19(2)9-8-10-20(3)22-11-12-23-21-13-18-27(28)16-7-6-15-26(27,5)24(21)14-17-25(22,23)4/h19-24H,6-18H2,1-5H3/t20-,21+,22-,23+,24+,25-,26-,27-/m1/s1
• InChI Key: DFYRMYFDFYNXBS-QRDISTMWSA-N
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4(C3(CCCC4)C)Cl)C
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@]4([C@@]3(CCCC4)C)Cl)C
• Synonyms: 5-chloro-5 beta-cholestane; 5-chlorocholestane

Description

5-Chlorocholestane is a halogenated derivative of cholestane, a saturated tetracyclic triterpenoid and a fundamental structural framework of steroids. The compound features a chlorine atom substituted at the 5th position of the cholestane backbone (Figure 1).

Comparison with Similar Compounds

Structural Similarities and Differences :

• Molecular Formula : C₂₇H₄₈ vs. C₂₇H₄₇Cl (5-Chlorocholestane).
• Substituent : 5α-Cholestane lacks the chlorine atom at position 5, resulting in lower molecular weight (372.67 g/mol) and reduced electronegativity compared to 5-Chlorocholestane .
• Physicochemical Properties: The chlorine atom in 5-Chlorocholestane increases lipophilicity (logP) and may elevate melting points due to stronger intermolecular forces (e.g., dipole-dipole interactions).

Functional Implications :

• The absence of chlorine in 5α-cholestane allows it to serve as a stable membrane model in biophysical studies. In contrast, 5-Chlorocholestane’s halogenation could disrupt lipid bilayer integrity or interact with proteins via halogen bonding .

Other Halogenated Cholestane Derivatives

While specific data on brominated or fluorinated analogs are absent in the evidence, general trends in halogenated steroids can be inferred:

• 6-Chlorocholestane : Chlorine at position 6 instead of 5 may alter stereochemical interactions, affecting binding affinity to enzymes or receptors.

Comparison with Functionally Similar Compounds

Chlorinated Sterols (e.g., Chlorosterols)

• Example : 5-Chlorostigmasterol (hypothetical analog).
• Functional Role : Chlorosterols are rare in nature but synthetically engineered for drug delivery or antimicrobial studies. The chlorine in 5-Chlorocholestane could similarly enhance bioactivity by mimicking natural sterols while resisting metabolic degradation .

Analytical Challenges and Research Findings

Detection and Quantification

• Challenges :
  • Extraction : Chlorinated sterols may undergo decomposition during matrix extraction, complicating quantification .
  • Isotopic Patterns : Chlorine’s distinct isotopic signature (e.g., ³⁵Cl/³⁷Cl ratio) aids identification via mass spectrometry but requires high-resolution instruments .
• Research Gaps: No direct studies on 5-Chlorocholestane’s spectroscopic data (e.g., NMR, IR) are available in the evidence, necessitating extrapolation from cholestane derivatives .

Data Tables

Table 1. Structural and Physicochemical Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent	Key Properties
5α-Cholestane	C27H48	372.67	None	Non-polar, soluble in hexane
5-Chlorocholestane*	C27H47Cl	~408.12	Cl at C5	Increased lipophilicity, higher melting point (inferred)
5-Bromocholestane*	C27H47Br	~427.97	Br at C5	Higher polarizability (hypothetical)

*Theoretical data based on structural analogs.